Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)

(S)-3-Hydroxy-1-octyne structure

(S)-3-Hydroxy-1-octyne structure

Product Name:(S)-3-Hydroxy-1-octyne

CAS No:32556-71-1

MF:C₈H₁₄O

MW:126.196162700653

MDL:MFCD00191475

CID:88971

PubChem ID:87574226

Update Time:2025-04-18

(S)-3-Hydroxy-1-octyne Chemical and Physical Properties

Names and Identifiers

- (S)-1-Octyn-3-ol
- Octynol
- (S)-(-)-1-Octyn-3-ol
- (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
- (S)-3-Hydroxy-1-octyne
- (S)-(?)-1-Octyn-3-ol
- (3S)-oct-1-yn-3-ol
- (-)-1-Octyn-3-ol
- (3S)-1-Octyn-3-ol
- (3S)-Hydroxy-1-octyne
- (S)(-)-1-Octyn-3-ol
- UNII-D8HO63XX92
- ?(S)-1-OCTYN-3-OL
- 32556-71-1
- SCHEMBL766022
- 1-Octyn-3-ol, (S)-(-)-
- (S)-(-)-1-Octyn-3-ol, 99%
- AKOS015913385
- AMY20014
- J-018782
- 1-Octyn-3-ol, (S)-
- T72294
- VUGRNZHKYVHZSN-MRVPVSSYSA-N
- D8HO63XX92
- DTXSID501316203
- 1-Octyn-3-ol, (-)-
- 1-Octyn-3-ol, (3S)-
- O0235
- CS-0204536
- (s)-oct-1-yn-3-ol
- MFCD00191475
- Q27276249
- AS-35719
- MDL： MFCD00191475
- Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- InChI Key： VUGRNZHKYVHZSN-MRVPVSSYSA-N
- SMILES： O[C@H](C#C)CCCCC
- BRN： 2037703

Computed Properties

Exact Mass: 126.10452
Monoisotopic Mass: 126.104
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 98.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Color/Form: colorless liquid
Density: 0.864 g/mL at 25 °C(lit.)
Melting Point: -39°C (estimate)
Boiling Point: 130°C(lit.)
Flash Point: Degrees Fahrenheit:147.2°F
Degrees Celsius:64°C
Refractive Index: n20/D 1.442(lit.)
Solubility: Slightly soluble (4.2 g/l) (25 º C),
PSA: 20.23
LogP: 1.56080
Solubility: Not determined
Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride

(S)-3-Hydroxy-1-octyne Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H302
Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 2810 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： 27-36/37/39-45
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
PackingGroup：III

(S)-3-Hydroxy-1-octyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0235-1G	(S)-1-Octyn-3-ol [ω Side-Chain Unit for PG Synthesis]	32556-71-1	>99.0%(GC)	1g	¥1150.00	2024-04-16
TRC	H951108-50mg	(S)-3-Hydroxy-1-octyne	32556-71-1		50mg	$ 50.00	2022-06-04
TRC	H951108-100mg	(S)-3-Hydroxy-1-octyne	32556-71-1		100mg	$ 65.00	2022-06-04
TRC	H951108-500mg	(S)-3-Hydroxy-1-octyne	32556-71-1		500mg	$ 135.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0235-1g	(S)-3-Hydroxy-1-octyne	32556-71-1	99.0%(GC)	1g	￥1150.0	2022-06-10
Apollo Scientific	OR924917-1g	(S)-1-Octyn-3-ol	32556-71-1	95%	1g	£200.00	2025-02-20
Apollo Scientific	OR924917-5g	(S)-1-Octyn-3-ol	32556-71-1	95%	5g	£655.00	2025-02-20
abcr	AB180589-1 g	(S)-(-)-1-Octyn-3-ol, 98%; .	32556-71-1	98%	1g	€139.80	2023-06-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852682-1g	(S)-3-Hydroxy-1-octyne	32556-71-1	97%	1g	1,282.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	393967-1G	(S)-3-Hydroxy-1-octyne	32556-71-1		1g	¥1100.44	2023-12-07

(S)-3-Hydroxy-1-octyne Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

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